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Compound of Interest

Compound Name:
(S)-2-Amino-2-(4-

bromophenyl)ethanol

Cat. No.: B1316204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of (S)-2-Amino-2-(4-bromophenyl)ethanol, a brominated organic

compound, is crucial for maintaining laboratory safety and environmental compliance. This

guide provides detailed procedures for its safe handling and disposal, ensuring the well-being

of laboratory personnel and the protection of our ecosystem. As a halogenated organic

compound, (S)-2-Amino-2-(4-bromophenyl)ethanol is classified as hazardous waste and

requires specific disposal protocols.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to consult the substance's Safety

Data Sheet (SDS). While a specific SDS for the (S)-enantiomer was not located, data for the

closely related compound 2-Amino-1-(4-bromophenyl)ethanol indicates it is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[1].

Therefore, appropriate personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile)[2].

Eye Protection: Chemical safety goggles or a face shield[1].
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Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or vapors[3].

Hazard Summary
The following table summarizes the known hazards associated with a closely related

compound, 2-Amino-1-(4-bromophenyl)ethanol, which should be considered when handling

(S)-2-Amino-2-(4-bromophenyl)ethanol.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed[1].

Skin Corrosion/Irritation Causes skin irritation[1].

Serious Eye Damage/Irritation Causes serious eye irritation[1].

Specific target organ toxicity May cause respiratory irritation[1].

Step-by-Step Disposal Protocol
The disposal of (S)-2-Amino-2-(4-bromophenyl)ethanol and its contaminated materials must

adhere to institutional and regulatory guidelines for hazardous waste.

1. Waste Segregation:

Halogenated Organic Waste: (S)-2-Amino-2-(4-bromophenyl)ethanol is a brominated

organic compound and must be disposed of in a designated "Halogenated Organic Waste"

container[4].

Do Not Mix: Never mix halogenated waste with non-halogenated organic waste. Co-

incineration can produce toxic byproducts.

Solid vs. Liquid Waste:

Solid Waste: Collect any solid (S)-2-Amino-2-(4-bromophenyl)ethanol, contaminated

personal protective equipment (gloves, etc.), and weighing papers in a designated solid
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halogenated waste container.

Liquid Waste: Solutions containing (S)-2-Amino-2-(4-bromophenyl)ethanol should be

collected in a designated liquid halogenated waste container.

2. Containerization:

Appropriate Containers: Use only approved, chemically compatible, and leak-proof

containers for waste collection. These are typically provided by your institution's

Environmental Health and Safety (EHS) department.

Keep Closed: Waste containers must be kept tightly sealed at all times, except when adding

waste, to prevent the release of vapors.

3. Labeling:

"Hazardous Waste": All waste containers must be clearly labeled with the words "Hazardous

Waste."

Full Chemical Name: The label must include the full chemical name: "(S)-2-Amino-2-(4-
bromophenyl)ethanol." Avoid using abbreviations or chemical formulas.

Concentration: Indicate the approximate concentration or percentage of the compound in the

waste stream.

4. Storage:

Ventilation: Store waste containers in a well-ventilated area, such as a designated satellite

accumulation area (SAA) or within a fume hood.

Secondary Containment: Place waste containers in a secondary containment tray to prevent

the spread of material in case of a leak or spill.

Incompatibilities: (S)-2-Amino-2-(4-bromophenyl)ethanol may be incompatible with strong

oxidizing agents, acids, acid anhydrides, and acid chlorides[5]. Store it away from these

substances to prevent hazardous reactions.
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5. Final Disposal:

Institutional Procedures: Follow your institution's specific procedures for the pickup and

disposal of hazardous chemical waste. Contact your EHS department to schedule a waste

pickup when the container is full or has reached its accumulation time limit.

Do Not Dispose Down the Drain: Under no circumstances should (S)-2-Amino-2-(4-
bromophenyl)ethanol or its solutions be disposed of down the sink.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (S)-2-
Amino-2-(4-bromophenyl)ethanol.
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Click to download full resolution via product page

Caption: Disposal workflow for (S)-2-Amino-2-(4-bromophenyl)ethanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1316204?utm_src=pdf-body-img
https://www.benchchem.com/product/b1316204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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